Cas no 109282-27-1 (1,4-Dimethylendothall)

• Product Name: 1,4-Dimethylendothall
• CAS No: 109282-27-1
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 207386
• PubChem ID: 3065928
• Update Time: 2025-04-19

1,4-Dimethylendothall Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (exo,exo)- (9CI)
• 1,4-DIMETHYLENDOTHALL
• (+-)-1,4-Dimethyl-7-oxa-norbornan-2endo,3exo-dicarbonsaeure
• (+-)-1,4-dimethyl-7-oxa-norbornane-2endo,3exo-dicarboxylic acid
• 1,4-dimethyl-,(exo,exo)-7-oxabicyclo(2.2.1)heptane-3-dicarboxylicacid
• 1,4-DIMETHYL-7-OXABICYCLO[2.2.1]HEPTANE-2,3-DICARBOXYLIC ACID
• 3-dicarboxylicacid(exo,exo)-4-dimethyl-7-oxabicyclo(2.2.1)heptane-2
• SCHEMBL940918
• CHEMBL7787
• 109282-27-1
• J-002259
• HSCI1_000091
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 1,4-dimethyl-, (exo,exo)-
• 1,4-Dimethyl-7-oxabicyclo [2.2.1.]
• 1,4-Dimethyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid (exo,exo)-
• 1,4-Dimethylendothall

• Inchi： 1S/C10H14O5/c1-9-3-4-10(2,15-9)6(8(13)14)5(9)7(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： LOIACBOKCRBDOQ-UHFFFAOYSA-N
• SMILES： O1C2(C)CCC1(C)C(C(=O)O)C2C(=O)O

Computed Properties

• Exact Mass: 214.08400
• Monoisotopic Mass: 214.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 402.3±40.0 °C at 760 mmHg
• Flash Point: 161.7±20.8 °C
• Refractive Index: 1.562
• PSA: 83.83000
• LogP: 0.72940
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,4-Dimethylendothall Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)